Cas no 2536-99-4 (Cytidine, cytidylyl-(3'®5')-)

• Product Name: Cytidine, cytidylyl-(3'®5')-
• CAS No: 2536-99-4
• MF: C₁₈H₂₅N₆O₁₂P
• MW: 548.397865056992
• CID: 255900
• PubChem ID: 94237
• Update Time: 2025-04-19

Cytidine, cytidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• 2',3'-CYCLIC CMP MONOSODIUM SALT
• Cyclic(2',3')-cmp, sodium salt
• cytid
• CYTIDINE 2' 3'-CYCLOPHOSPHATE &amp
• cytidine 2',3'-cyclic monophosphate, sodium salt
• cytidine 2',3'-cyclophosphate monosodium salt
• Cytidine 2',3'-phosphatesodium salt
• Cytidine 2',3'-phosphoric acid sodium salt
• cytidine 2:3-cyclic monophosphate*sodium
• cytidine, cyclic 2',3'-(hydrogen phosphate), monosodium salt
• Nsc238924
• Sodium cytidine-2',3'-cyclophosphate
• EINECS 219-802-9
• 2536-99-4
• NSC 91550
• Cytidylyl-(3'.5')-cytidine
• DTXSID901311479
• NSC 131650
• Cytidine-3'-phosphate-5'-cytidine
• ((2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl ((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl) hydrogen phosphate
• CYTIDYLYL-(3'-->5')-CYTIDINE
• Cytidylyl-(3'-5')-cytidine
• Cytidine, cytidylyl-(3'®5')-

• Inchi： 1S/C18H25N6O12P/c19-9-1-3-23(17(29)21-9)15-12(27)11(26)8(35-15)6-33-37(31,32)36-14-7(5-25)34-16(13(14)28)24-4-2-10(20)22-18(24)30/h1-4,7-8,11-16,25-28H,5-6H2,(H,31,32)(H2,19,21,29)(H2,20,22,30)/t7-,8-,11-,12-,13-,14-,15-,16-/m1/s1
• InChI Key： PTLMIIUMLITBQT-NCOIDOBVSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 548.12700
• Monoisotopic Mass: 548.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 273Ų

Experimental Properties

• Density: 2.13
• Boiling Point: 905.8°C at 760 mmHg
• Flash Point: 501.6°C
• Refractive Index: 1.825
• PSA: 286.77000
• LogP: -2.80100